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Compound of Interest

2-Bromo-2-cyano-N,N-
Compound Name:

dimethylacetamide

Cat. No.: B098253

The recognized International Union of Pure and Applied Chemistry (IUPAC) name for the
chemical compound is 2-bromo-2-cyano-N,N-dimethylacetamide.[1] This nomenclature is
systematically derived from the structure of the molecule.

The compound is classified as a substituted acetamide.[1] The core structure is an acetamide,
which features a carbonyl group bonded to a nitrogen atom and a methyl group. In this specific
molecule, the nitrogen atom is further substituted with two methyl groups, leading to the "N,N-
dimethyl" designation. The "acetamide” portion of the name indicates a two-carbon chain with
the carbonyl group at position 1.

At the second carbon position (the a-carbon relative to the carbonyl group), there are two
substituents: a bromine atom and a cyano group.[1] These are alphabetically listed in the
IUPAC name, hence "2-bromo-2-cyano".
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Component Description

The parent functional group with a two-carbon

acetamide ]

chain.

) Two methyl groups attached to the nitrogen

N,N-dimethyl

atom.

A bromine atom is attached to the second
2-bromo

carbon.

A cyano (-C=N) group is attached to the second
2-cyano

carbon.

The structure and nomenclature are consistently referenced across chemical databases and
suppliers.[2][3][4]

Below is a logical representation of the naming convention.
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Caption: Logical breakdown of the IUPAC name for 2-Bromo-2-cyano-N,N-
dimethylacetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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